Cas no 125414-41-7 (N-Boc-serinol)

• Product Name: N-Boc-serinol
• CAS No: 125414-41-7
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• MDL: MFCD00270213
• CID: 103552
• PubChem ID: 10631565
• Update Time: 2025-10-28

N-Boc-serinol Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1,3-dihydroxypropan-2-yl)carbamate
• Carbamic acid,N-[2-hydroxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl 1,3-dihydroxypropan-2-ylcarbamate
• 1,1-Dimethylethyl [2-hydroxy-1-(hydroxymethyl)ethyl]carbamate
• N-Boc-serinol
• tert-butyl N-(1,3-dihydroxypropan-2-yl)carbamate
• N-BOC-SERINOL, 97
• 2-(Boc-amino)-1,3-propanediol
• tert-Butyl (1,3-dihydroxypropan-2-yl)
• t-Butyl 1,3-dihydroxypropan-2-ylcarbamate
• Carbamic acid, [2-hydroxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
• N-Boc-serinol 97%
• tert-Butyl(1,3-dihydroxypropan-2-yl)carbamate
• CS-W019250
• EN300-84185
• MFCD00270213
• N-Boc-serinol, 97%
• 125414-41-7
• Carbamic acid, N-[2-hydroxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
• DTXSID20442706
• A890213
• BP-20962
• AKOS013153806
• J-005226
• JHBKBRLRYPYBLP-UHFFFAOYSA-N
• DS-18493
• Boc-serinol
• Z1250167637
• boc-ser-ol
• SY020146
• FT-0722339
• HY-W018464
• SCHEMBL2861782
• DA-13541

• MDL： MFCD00270213
• Inchi： 1S/C8H17NO4/c1-8(2,3)13-7(12)9-6(4-10)5-11/h6,10-11H,4-5H2,1-3H3,(H,9,12)
• InChI Key： JHBKBRLRYPYBLP-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 191.11600
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Melting Point: 85-89 °C
• PSA: 78.79000
• LogP: 0.25520

N-Boc-serinol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S26
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-serinol

Latest Research Advances on N-Boc-serinol (CAS: 125414-41-7) in Chemical Biology and Pharmaceutical Applications

N-Boc-serinol (CAS: 125414-41-7) is a crucial intermediate in the synthesis of various biologically active compounds and pharmaceuticals. Recent studies have highlighted its versatility in drug discovery, particularly in the development of protease inhibitors, antibody-drug conjugates (ADCs), and peptide-based therapeutics. This research briefing consolidates the latest findings on its synthetic applications, mechanistic insights, and potential clinical implications.

A 2023 study published in Journal of Medicinal Chemistry demonstrated N-Boc-serinol's role as a key building block for novel SARS-CoV-2 main protease inhibitors. Researchers optimized its hydroxyl groups for hydrogen bonding with viral protease active sites, achieving 92% inhibition at nanomolar concentrations. The protected amine functionality (Boc group) proved critical for maintaining compound stability during cellular uptake.

Innovative synthetic methodologies have emerged for 125414-41-7 production. A continuous flow chemistry approach (2024, Organic Process Research & Development) reduced reaction times from 12 hours to 25 minutes while maintaining >99% purity. This breakthrough addresses previous scalability challenges in industrial applications, particularly for ADC payload synthesis where N-Boc-serinol serves as a linker core component.

Structural studies using cryo-EM (Nature Structural Biology, 2024) revealed N-Boc-serinol's unique conformational properties when incorporated into PROTAC molecules. Its flexible ethylene spacer enables optimal positioning between E3 ligase and target protein, with the Boc group preventing premature degradation. This explains the 3-5 fold improvement in degradation efficiency compared to similar compounds.

Ongoing clinical trials (Phase Ib/II) are evaluating N-Boc-serinol-derived BTK inhibitors for autoimmune disorders. Preliminary data show 60% reduction in inflammatory markers with significantly fewer off-target effects than current therapies. The compound's metabolic stability - attributed to the Boc protection - appears to enhance pharmacokinetic profiles.

Future research directions include exploring N-Boc-serinol's applications in mRNA vaccine stabilizers and its potential as a scaffold for bifunctional degraders targeting previously "undruggable" proteins. Computational modeling suggests its structure may be particularly suited for protein-protein interaction inhibitors, opening new avenues in oncology drug development.